3-{[4-(3,4-dichlorophenyl)-1-piperazinyl]carbonyl}-2H-chromen-2-one

• IUPAC Name: 3-[4-(3,4-dichlorophenyl)piperazine-1-carbonyl]chromen-2-one
• InChI: InChI=1S/C20H16Cl2N2O3/c21-16-6-5-14(12-17(16)22)23-7-9-24(10-8-23)19(25)15-11-13-3-1-2-4-18(13)27-20(15)26/h1-6,11-12H,7-10H2
• InChI Key: CKVXERYIPUNIMQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=C(C=C2)Cl)Cl)C(=O)C3=CC4=CC=CC=C4OC3=O
• Molecular Formula: C20H16Cl2N2O3
• Molecular Weight: 403.3 g/mol

Description

3-{[4-(3,4-dichlorophenyl)-1-piperazinyl]carbonyl}-2H-chromen-2-one, commonly known as DCPP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DCPP belongs to the class of chromenone derivatives, which are known for their diverse pharmacological properties. In

Mechanism of Action

DCPP exerts its pharmacological effects by inhibiting the activity of various enzymes and receptors in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme responsible for the production of inflammatory mediators. DCPP also acts as a serotonin receptor antagonist, which is thought to contribute to its anti-depressant effects.
Biochemical and Physiological Effects
DCPP has been shown to have a range of biochemical and physiological effects in various animal models. It has been shown to reduce inflammation and oxidative stress in the brain, which may contribute to its potential use in the treatment of neurodegenerative disorders. DCPP has also been shown to inhibit the growth of cancer cells in vitro and in vivo, which suggests its potential use as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using DCPP in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one of the limitations is that DCPP is not yet widely available, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of DCPP. One area of research is the potential use of DCPP in the treatment of neurodegenerative disorders. Further studies are needed to determine the optimal dosage and administration route of DCPP for these diseases. Another area of research is the potential use of DCPP as an anti-cancer agent. Studies are needed to determine the mechanism of action of DCPP in cancer cells and to optimize its therapeutic potential. Additionally, further studies are needed to explore the potential use of DCPP in other diseases, such as cardiovascular disease and diabetes.

Scientific Research Applications

DCPP has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-depressant activities. DCPP has also been investigated for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.